1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-3-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]urea
• InChI: InChI=1S/C19H19N5O3/c1-24-11-15(10-23-24)16-6-14(4-5-20-16)9-22-19(25)21-8-13-2-3-17-18(7-13)27-12-26-17/h2-7,10-11H,8-9,12H2,1H3,(H2,21,22,25)
• InChI Key: PIQARCFXEZOARY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CC(=C2)CNC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol
• CAS No.: 2034228-67-4

Description

1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of heterocyclic compounds, including those with urea derivatives, have been extensively studied. For instance, research on N-hydroxyamide-containing heterocycles and their iron(III) complex-forming tendencies showcases methods for synthesizing and analyzing compounds with potential applications in understanding metal complexation and stability (J. Ohkanda et al., 1993). Another study focused on the synthesis of antibacterial compounds from 4-hydroxycoumarins, highlighting the importance of urea and thiourea in creating pharmaceutical agents (V. Mulwad & J. Shirodkar, 2002).

Pharmacological Applications

The potential pharmacological applications are illustrated by the virtual screening targeting the urokinase receptor, leading to the synthesis of compounds that inhibit breast cancer cell invasion, migration, and adhesion. This study emphasizes the role of specific urea derivatives in developing anticancer agents (F. Wang et al., 2011). Moreover, the creation of densely functionalized heterocycles using urea as a novel organo-catalyst demonstrates the versatility of urea derivatives in synthesizing compounds with various biological activities (G. Brahmachari & B. Banerjee, 2014).

Chemical Recognition and Binding

The use of urea derivatives for chemical recognition and binding is another area of interest. For example, the application of 2,6-bis(2-benzimidazolyl)pyridine as a receptor for urea recognition showcases the potential of urea derivatives in supramolecular chemistry and sensor development (B. Chetia & P. Iyer, 2006).